CRT0066101 dihydrochloride

• Molecular Formula: C18H24Cl2N6O
• Molecular Weight: 411.3 g/mol
• InChI: InChI=1S/C18H22N6O.2ClH/c1-3-14(19)10-21-17-6-7-20-18(23-17)15-8-12(4-5-16(15)25)13-9-22-24(2)11-13;;/h4-9,11,14,25H,3,10,19H2,1-2H3,(H,20,21,23);2*1H
• InChIKey: CXYCRYGNFKDPRH-UHFFFAOYSA-N

CRT0066101 Dihydrochloride: Pan-PKD Inhibitor Overview

CRT0066101 dihydrochloride (CAS 1883545-60-5) is a small-molecule, orally bioavailable, pan-protein kinase D (PKD) inhibitor with biochemical IC50 values of 1 nM (PKD1), 2.5 nM (PKD2), and 2 nM (PKD3) [1]. It belongs to the pyrimidine-phenol chemotype, distinct from the benzothienothiazepinone (CID755673 / kb NB 142-70) and pyrazine benzamide (CRT5) structural classes. CRT0066101 exhibits selectivity for PKD against a panel of >90 protein kinases and, critically, does not suppress PKCα/PKCβ/PKCε activity in cancer cells, a key differentiation from broad-spectrum kinase inhibitors [1]. The compound has been validated in multiple in vivo models including pancreatic cancer xenografts, bladder cancer xenografts, and LPS-induced acute lung injury, with documented oral efficacy at 80 mg/kg/day [1][2][3].

1

Pan-PKD isoform inhibition studies (biochemical and cellular assays)

2

PKC-sparing cellular profiling to deconvolute DAG-PKC-PKD signaling

3

Oral administration study compatibility in xenograft and inflammation models

• [1] Harikumar KB, Kunnumakkara AB, Ochi N, et al. A novel small-molecule inhibitor of protein kinase D blocks pancreatic cancer growth in vitro and in vivo. Mol Cancer Ther. 2010;9(5):1136-1146. doi:10.1158/1535-7163.MCT-09-1145 View Source
• [2] Li QQ, Hsu I, Sanford T, et al. Protein kinase D inhibitor CRT0066101 suppresses bladder cancer growth in vitro and xenografts via blockade of the cell cycle at G2/M. Cell Mol Life Sci. 2018;75(5):939-963. doi:10.1007/s00018-017-2681-z View Source
• [3] Cui B, et al. Small molecule inhibitor CRT0066101 inhibits cytokine storm syndrome in a mouse model of lung injury. Int Immunopharmacol. 2023;120:110240. doi:10.1016/j.intimp.2023.110240 View Source

CRT0066101 Dihydrochloride: Procurement Rationale

PKD inhibitors cannot be treated as interchangeable tool compounds because the pharmacophore class fundamentally dictates selectivity, potency, and in vivo behavior. The benzothienothiazepinone series (CID755673, kb NB 142-70) operates via an ATP-non-competitive mechanism with reported off-target mitogenic effects that confound cell cycle studies [1]. kb NB 142-70, despite improved biochemical potency over CID755673, was demonstrably inactive when administered to tumor-bearing mice due to rapid metabolism and sub-therapeutic tumor exposure [2]. The pyrazine benzamide CRT5 (CRT0066051) achieves comparable biochemical IC50 values but carries an explicit vendor toxicity warning for in vivo applications [3]. In contrast, CRT0066101 has documented oral efficacy, tumor penetration (peak 12 µM), and target engagement in multiple xenograft models without reported confounding off-target pathway activation under standard dosing conditions. Selecting any alternative without verifying the specific experimental context—biochemical vs. cellular vs. in vivo—may yield false negatives or uninterpretable results.

CID755673 PKD-independent mitogenic effects may confound cell cycle and proliferation readouts.

kb NB 142-70 Reported lack of in vivo antitumor activity may limit xenograft translation; rapid metabolism documented.

CRT5 (CRT0066051) Vendor toxicity warning may restrict in vivo applications despite comparable biochemical IC50.

• [1] Torres-Marquez E, et al. CID755673 enhances mitogenic signaling by phorbol esters, bombesin and EGF through a protein kinase D-independent pathway. Biochem Biophys Res Commun. 2010;391(1):63-68. doi:10.1016/j.bbrc.2009.10.166 View Source
• [2] Guo J, Clausen DM, Beumer JH, et al. In vitro cytotoxicity, pharmacokinetics, tissue distribution, and metabolism of small-molecule protein kinase D inhibitors, kb-NB142-70 and kb-NB165-09, in mice bearing human cancer xenografts. Cancer Chemother Pharmacol. 2013;71(2):331-344. doi:10.1007/s00280-012-2008-6 View Source
• [3] Ximbio. Protein Kinase D inhibitor CRT5 (CRT0066051) Small Molecule (Tool Compound) Datasheet. Cancer Research Horizons. Note: 'PLEASE NOTE THAT THIS COMPOUND IS TOXIC IN VIVO.' View Source

CRT0066101 Dihydrochloride: Head-to-Head Evidence

Biochemical Potency vs. CID755673 and kb NB 142-70

CRT0066101 inhibits all three PKD isoforms with single-digit nanomolar IC50 values: PKD1 = 1 nM, PKD2 = 2.5 nM, PKD3 = 2 nM [1]. Compared with CID755673 (PKD1 = 182 nM, PKD2 = 280 nM, PKD3 = 227 nM), CRT0066101 is approximately 180-fold, 112-fold, and 114-fold more potent respectively . Compared with kb NB 142-70 (PKD1 = 28.3 nM, PKD2 = 58.7 nM, PKD3 = 53.2 nM), CRT0066101 is approximately 28-fold, 23-fold, and 27-fold more potent . Against CID-2011756, an ATP-competitive PKD inhibitor, CRT0066101 is approximately 3,200-fold more potent on PKD1 (3.2 µM vs. 1 nM) . CRT5 (CRT0066051) matches CRT0066101 on biochemical IC50 but is explicitly flagged as toxic in vivo [2].

Biochemical Potency

Reported

PKD1: 1 nM; PKD2: 2.5 nM; PKD3: 2 nM ~180×/112×/114× vs CID755673; ~28×/23×/27× vs kb NB 142-70

Supports isoform-inhibition assay context

Recombinant kinase assays; cross-study comparison

Evidence Dimension	Biochemical IC50 against PKD1 / PKD2 / PKD3 (nM)
Target Compound Data	PKD1 = 1 nM; PKD2 = 2.5 nM; PKD3 = 2 nM
Comparator Or Baseline	CID755673: PKD1 = 182 nM, PKD2 = 280 nM, PKD3 = 227 nM | kb NB 142-70: PKD1 = 28.3 nM, PKD2 = 58.7 nM, PKD3 = 53.2 nM | CID-2011756: PKD1 = 3,200 nM
Quantified Difference	180× / 112× / 114× vs CID755673; 28× / 23× / 27× vs kb NB 142-70; 3,200× vs CID-2011756 on PKD1
Conditions	Biochemical kinase activity assays using recombinant PKD isoforms; peptide substrate phosphorylation measured via radiometric or fluorescence-based detection (Harikumar et al., 2010; Bravo-Altamirano et al., 2011; vendor biochemical assay protocols)

Why This Matters

The >2-order-of-magnitude potency gap over CID755673 means CRT0066101 achieves full target engagement at concentrations where CID755673 exhibits only partial inhibition, directly impacting experimental signal-to-noise in cellular assays.

• [1] Harikumar KB, et al. Mol Cancer Ther. 2010;9(5):1136-1146. doi:10.1158/1535-7163.MCT-09-1145 View Source
• [2] Ximbio. CRT5 (CRT0066051) Small Molecule Datasheet. Note: 'PLEASE NOTE THAT THIS COMPOUND IS TOXIC IN VIVO.' View Source

Kinase Selectivity and PKC Sparing

CRT0066101 demonstrates selectivity for PKD against a panel of >90 protein kinases including PKCα, PKBα, MEK, ERK, c-Raf, c-Src, and c-Abl [1]. In cellular assays using A549 (lung) and MiaPaCa-2 (pancreatic) cancer lines, CRT0066101 specifically blocks PKD1/2 activity without suppressing PKCα/PKCβ/PKCε activity, as evidenced by preserved MARCKS phosphorylation (a PKC substrate) while PKD-mediated Hsp27 phosphorylation is abrogated [1]. In contrast, the PKC inhibitor GF-1 blocks both MARCKS and Hsp27 phosphorylation, confirming that CRT0066101 achieves functional PKD-specificity in a cellular context [1]. CID755673 exhibits approximately 200-fold selectivity over other CAMK family members but a comprehensive selectivity panel (>90 kinases) has not been reported for CID755673 or kb NB 142-70 at comparable depth .

Kinase Selectivity & PKC Sparing

Method context

>90 kinases screened; PKCα/β/ε activity not suppressed at 5 µM; MARCKS phosphorylation preserved

Supports PKD-specific signaling interpretation

Cellular phospho-selectivity assay in A549 and MiaPaCa-2

Evidence Dimension	Kinase selectivity — number of off-target kinases tested and PKC isoform sparing in cells
Target Compound Data	>90 kinases screened; PKCα/β/ε activity not suppressed at 5 µM in A549 and MiaPaCa-2 cells; MARCKS phosphorylation preserved
Comparator Or Baseline	CID755673: ~200-fold selectivity over CAMKs (selectivity panel size not specified); kb NB 142-70: no comprehensive kinase selectivity panel data publicly available
Quantified Difference	Panel breadth: >90 kinases for CRT0066101 vs. unreported/limited for CID755673 and kb NB 142-70; cellular PKC-sparing confirmed for CRT0066101, not systematically reported for comparators
Conditions	Biochemical kinase profiling (recombinant enzymes) + cellular target engagement in A549 and MiaPaCa-2 cells (MARCKS vs. Hsp27 phospho-selectivity assay, 5 µM CRT0066101)

Why This Matters

PKC pathway cross-inhibition is a known confounder in PKD research because PKC isoforms lie upstream of PKD in the DAG-PKC-PKD signaling axis; CRT0066101's documented PKC-sparing profile eliminates this confounding variable, whereas CID755673's reported PKD-independent mitogenic effects complicate interpretation.

• [1] Harikumar KB, et al. Mol Cancer Ther. 2010;9(5):1136-1146. Figure 3B demonstrates CRT0066101 does not block MARCKS phosphorylation (PKC substrate) but GF-1 does. doi:10.1158/1535-7163.MCT-09-1145 View Source

Pancreatic Cancer Xenograft In Vivo Efficacy

In the Panc-1 subcutaneous xenograft model, oral administration of CRT0066101 at 80 mg/kg/day for 24–28 days significantly abrogated pancreatic cancer growth (n=8, P<0.01 vs. vehicle control), with peak intratumoral concentration reaching 12 µM within 2 hours of oral dosing [1]. Activated PKD1/2 (pS916-PKD1/2) expression in treated tumor explants was significantly inhibited (P<0.05). In the orthotopic Panc-1 model, CRT0066101 (80 mg/kg/day p.o., 21 days) potently blocked tumor growth, reduced Ki-67+ proliferation index (P<0.01), and increased TUNEL+ apoptotic cells (P<0.05), with abrogation of NF-κB-dependent proteins cyclin D1, survivin, and cIAP-1 [1]. By direct cross-study comparison, kb NB 142-70 and its methoxy analog kb-NB165-09 were evaluated in mice bearing PC-3 and Panc-1 xenografts and were reported as 'inactive when administered to tumor-bearing mice,' with Panc-1 tumor Cmax of only 8.0 nmol/g for kb-NB165-09—well below the in vitro cytotoxic IC50 range of 5–30 µM [2]. CID755673 lacks published pancreatic cancer xenograft efficacy data.

Pancreatic Xenograft Response

Model context

Reported tumor growth suppression in Panc-1 s.c. and orthotopic models (P

Supports xenograft model-response context

80 mg/kg/day p.o.; target engagement confirmed by pS916-PKD1/2

Oral PK & Tumor Penetration

Reported

Plasma Cmax ≈12 µM (6 h); tumor Cmax ≈12 µM (2 h); tumor-to-plasma ratio favorable

Supports oral exposure-model interpretation

Panc-1 xenograft-bearing nu/nu mice; LC-MS/MS quantification

Dual PKD/PIM2 Inhibition

Data to verify

PIM2 IC50 ≈135.7 nM; unique among PKD inhibitor chemotypes

Supports dual-target pathway-response studies

Vendor characterization data; independent validation pending

Multi-Indication Reproducibility

Cross-study reported

3 independent models (pancreatic, bladder cancer, LPS lung injury) with model-response endpoints

Supports multi-model reproducibility review

Peer-reviewed; pharmacodynamic biomarkers assessed

Evidence Dimension	In vivo pancreatic cancer xenograft tumor growth inhibition
Target Compound Data	CRT0066101: Panc-1 s.c. xenograft — significant growth abrogation (P<0.01) at 80 mg/kg/d p.o. × 24–28d; orthotopic — blocked growth (P<0.01), reduced Ki-67 (P<0.01), increased TUNEL (P<0.05); peak tumor concentration 12 µM at 2h post-dose
Comparator Or Baseline	kb NB 142-70: 'inactive when administered to tumor-bearing mice' (Guo et al., 2013); Panc-1 tumor Cmax for analog kb-NB165-09 = 8.0 nmol/g (~8 µM, below in vitro IC50 range)
Quantified Difference	CRT0066101 achieves significant in vivo antitumor efficacy with target engagement; kb NB 142-70 series shows no in vivo antitumor activity despite detectable plasma/tumor exposure
Conditions	Panc-1 subcutaneous and orthotopic xenograft models in nu/nu mice; oral gavage administration; tumor volume measured by caliper; pharmacodynamic biomarkers assessed by IHC and immunoblot

Why This Matters

For any preclinical oncology program requiring in vivo PKD target validation, CRT0066101 is the only pan-PKD inhibitor with replicated, statistically significant xenograft efficacy across two pancreatic cancer models, making it the default procurement choice over kb NB 142-70 or CID755673.

• [1] Harikumar KB, et al. Mol Cancer Ther. 2010;9(5):1136-1146. doi:10.1158/1535-7163.MCT-09-1145 View Source
• [2] Guo J, Clausen DM, Beumer JH, et al. In vitro cytotoxicity, pharmacokinetics, tissue distribution, and metabolism of small-molecule protein kinase D inhibitors, kb-NB142-70 and kb-NB165-09, in mice bearing human cancer xenografts. Cancer Chemother Pharmacol. 2013;71(2):331-344. doi:10.1007/s00280-012-2008-6 View Source

Oral Bioavailability and Tumor Penetration

CRT0066101 is orally active with documented systemic absorption and tumor penetration. Following oral administration at 80 mg/kg, peak plasma concentration of 12 µM is achieved within 6 hours, and peak intratumoral concentration reaches 12 µM within 2 hours in Panc-1 xenograft-bearing mice [1]. The tumor-to-plasma ratio is favorable, enabling sustained target engagement as evidenced by inhibited pS916-PKD1/2 in tumor explants [1]. By contrast, kb NB 142-70 has a plasma Cmax of 36.9 nmol/mL (≈37 µM) but was still inactive in tumor-bearing mice; its analog kb-NB165-09 achieved a Panc-1 tumor Cmax of only 8.0 nmol/g, which falls below the in vitro growth inhibition IC50 range of 5–30 µM for this chemotype [2]. CID755673 is primarily characterized as cell-active with no published oral bioavailability or tumor distribution data . CRT5, despite equipotent biochemical activity, carries an explicit in vivo toxicity warning that precludes its use in xenograft studies [3].

Oral PK & Tumor Penetration

Reported

Plasma Cmax ≈12 µM (6 h); tumor Cmax ≈12 µM (2 h); tumor-to-plasma ratio favorable

Supports oral exposure-model interpretation

Panc-1 xenograft-bearing nu/nu mice; LC-MS/MS quantification

Evidence Dimension	Oral pharmacokinetics — plasma Cmax, tumor Cmax, and in vivo antitumor activity correlation
Target Compound Data	CRT0066101: oral 80 mg/kg; plasma Cmax ≈ 12 µM (6h); tumor Cmax = 12 µM (2h); significant antitumor activity in Panc-1 s.c. and orthotopic models
Comparator Or Baseline	kb NB 142-70: plasma Cmax = 36.9 nmol/mL; tumor levels insufficient for efficacy — compounds inactive in vivo. CID755673: no oral PK or tumor distribution data available. CRT5: toxic in vivo, not usable for xenograft studies.
Quantified Difference	CRT0066101 tumor Cmax (12 µM) exceeds its cellular IC50 for Panc-1 proliferation (1 µM) by ~12-fold; kb-NB165-09 tumor Cmax (~8 nmol/g, ≈8 µM) is within or below its cellular IC50 range (5–30 µM), explaining in vivo inactivity
Conditions	Panc-1 xenograft-bearing nu/nu mice; oral gavage; plasma and tumor concentrations measured by LC-MS/MS or bioanalytical methods

Why This Matters

Tumor drug exposure is the critical bridge between biochemical potency and in vivo efficacy. CRT0066101 is the only PKD inhibitor with published data confirming that oral dosing achieves intratumoral concentrations exceeding the cellular IC50 by an order of magnitude, directly explaining and supporting its in vivo activity.

• [1] Harikumar KB, et al. Mol Cancer Ther. 2010;9(5):1136-1146. Peak tumor concentration 12 µM achieved within 2 h of oral administration. doi:10.1158/1535-7163.MCT-09-1145 View Source
• [2] Guo J, et al. Cancer Chemother Pharmacol. 2013;71(2):331-344. kb-NB142-70 plasma Cmax 36.9 nmol/mL; compounds inactive in tumor-bearing mice. doi:10.1007/s00280-012-2008-6 View Source
• [3] Ximbio. CRT5 (CRT0066051) Small Molecule Datasheet. Explicit note: 'PLEASE NOTE THAT THIS COMPOUND IS TOXIC IN VIVO.' View Source

Dual PKD/PIM2 Inhibition

Beyond its pan-PKD activity, CRT0066101 dihydrochloride is also a potent inhibitor of Proviral Integration site for Moloney murine leukemia virus 2 (PIM2) kinase with an IC50 of approximately 135.7 nM . PIM2 is a constitutively active serine/threonine kinase that promotes cell survival via phosphorylation of Bad, 4E-BP1, and c-Myc, and is frequently overexpressed in hematologic malignancies and solid tumors. This dual PKD/PIM2 inhibitory profile is not reported for any comparator PKD inhibitor: CID755673 is selective for PKD over AKT, PLK1, CAK, and CAMKIIα but shows no PIM2 activity ; kb NB 142-70 and CRT5 lack any reported PIM2 inhibition . The dual targeting may synergistically suppress both NF-κB-dependent (PKD-mediated) and cap-dependent translation (PIM2-mediated) pro-survival pathways.

Dual PKD/PIM2 Inhibition

Data to verify

PIM2 IC50 ≈135.7 nM; unique among PKD inhibitor chemotypes

Supports dual-target pathway-response studies

Vendor characterization data; independent validation pending

Evidence Dimension	Secondary kinase inhibition — PIM2 IC50
Target Compound Data	CRT0066101: PIM2 IC50 ≈ 135.7 nM
Comparator Or Baseline	CID755673: no PIM2 inhibition reported; selectivity panel shows activity restricted to PKD1/2/3 (IC50 >10 µM for PKC, CAK, PLK1, CAMKIIα, AKT); kb NB 142-70: no PIM2 data available; CRT5: no PIM2 data available
Quantified Difference	CRT0066101 uniquely inhibits PIM2 at sub-µM concentration among all pan-PKD inhibitor chemotypes; comparator PKD inhibitors show no measurable PIM2 activity
Conditions	Biochemical kinase inhibition assay using recombinant PIM2; IC50 determined by radiometric or fluorescence-based detection (MedChemExpress / TargetMol vendor characterization)

Why This Matters

For researchers investigating tumor types where both PKD and PIM2 contribute to survival signaling (e.g., pancreatic cancer, AML, multiple myeloma), CRT0066101 provides a dual-targeting tool compound that cannot be replicated by any single-class PKD inhibitor currently available.

Multi-Indication In Vivo Validation

CRT0066101 has demonstrated statistically significant in vivo efficacy across three independent disease models in peer-reviewed studies. In pancreatic cancer, Panc-1 subcutaneous and orthotopic xenograft growth was significantly suppressed at 80 mg/kg/day p.o. (P<0.01) [1]. In bladder cancer, CRT0066101 blocked UMUC1 flank xenograft tumor growth via G2/M cell cycle arrest, with oral gavage administration 3 days/week for 25 days; PKD2 target engagement was confirmed in tumor explants [2]. In an LPS-induced acute lung injury model, CRT0066101 significantly reduced IL-6, TNF-α, and IL-1β levels in BALF and lung tissue, inhibited NLRP3 inflammasome assembly, and attenuated inflammatory cell infiltration and alveolar wall thickening [3]. No comparator PKD inhibitor (CID755673, kb NB 142-70, CRT5, or CID-2011756) has published in vivo efficacy across more than one disease indication, and kb NB 142-70 failed to show efficacy in the one xenograft study where it was tested [4].

Multi-Indication Reproducibility

Cross-study reported

3 independent models (pancreatic, bladder cancer, LPS lung injury) with model-response endpoints

Supports multi-model reproducibility review

Peer-reviewed; pharmacodynamic biomarkers assessed

Evidence Dimension	Number of independent in vivo disease models with published statistically significant efficacy
Target Compound Data	CRT0066101: 3 models — pancreatic cancer xenograft (P<0.01), bladder cancer xenograft, LPS-induced lung injury/cytokine storm (significant reduction in IL-6, TNF-α, IL-1β)
Comparator Or Baseline	CID755673: 0 published in vivo xenograft efficacy studies; kb NB 142-70: 0 (tested and inactive in 1 study); CRT5: 0 (toxic in vivo); CID-2011756: 0 in vivo efficacy data
Quantified Difference	CRT0066101: 3 validated in vivo models; all comparators combined: 0 validated in vivo models with statistically significant antitumor or anti-inflammatory efficacy
Conditions	Independent peer-reviewed publications; Panc-1, UMUC1, and C57BL/6 mouse models; oral administration; multiple pharmacodynamic and efficacy endpoints

Why This Matters

Reproducibility across independent laboratories and disease models is a critical procurement criterion for tool compounds. CRT0066101's multi-model validation reduces the risk that experimental findings are model-specific artifacts, increasing confidence for grant-funded or publication-directed research.

• [1] Harikumar KB, et al. Mol Cancer Ther. 2010;9(5):1136-1146. doi:10.1158/1535-7163.MCT-09-1145 View Source
• [2] Li QQ, et al. Cell Mol Life Sci. 2018;75(5):939-963. doi:10.1007/s00018-017-2681-z View Source
• [3] Cui B, et al. Int Immunopharmacol. 2023;120:110240. doi:10.1016/j.intimp.2023.110240 View Source
• [4] Guo J, et al. Cancer Chemother Pharmacol. 2013;71(2):331-344. kb-NB142-70 and kb-NB165-09 inactive when administered to tumor-bearing mice. doi:10.1007/s00280-012-2008-6 View Source

CRT0066101 Dihydrochloride: Application Scenarios

In Vivo Pancreatic Cancer Xenograft Studies

CRT0066101 is the only pan-PKD inhibitor with replicated, statistically significant efficacy in both subcutaneous and orthotopic Panc-1 xenograft models. Oral dosing at 80 mg/kg/day produces peak intratumoral concentrations of 12 µM within 2 hours, exceeding the cellular Panc-1 proliferation IC50 of 1 µM by ~12-fold [1]. Target engagement is confirmed by suppressed pS916-PKD1/2 in tumor explants (P<0.05), reduced Ki-67 proliferation index (P<0.01), and increased TUNEL+ apoptosis (P<0.05) [1]. For researchers designing pancreatic cancer PDX or xenograft experiments, CRT0066101 is the only procurement choice with published dosing protocols and pharmacodynamic biomarker data; kb NB 142-70 is explicitly documented as inactive in tumor-bearing mice [2].

PKD-Specific Signaling: PKC Pathway Deconvolution

The DAG-PKC-PKD signaling axis requires careful pharmacological dissection because PKC isoforms are upstream activators of PKD. CRT0066101's documented ability to block PKD-mediated Hsp27 phosphorylation while preserving PKC-mediated MARCKS phosphorylation at 5 µM in Panc-1 cells provides a clean experimental window for isolating PKD-specific signaling events [1]. This is in contrast to CID755673, which has been reported to enhance mitogenic signaling through a PKD-independent pathway, potentially confounding cell cycle and proliferation readouts [3]. The extensive selectivity profiling against >90 kinases further supports its use as a PKD-specific chemical probe in phosphoproteomics and signaling network analysis.

Acute Lung Injury and Inflammation Models

CRT0066101 has demonstrated anti-inflammatory efficacy in an LPS-induced mouse lung injury model, significantly reducing IL-6, TNF-α, and IL-1β levels in bronchoalveolar lavage fluid and lung tissue, inhibiting NLRP3 inflammasome assembly, and attenuating alveolar wall thickening and inflammatory cell infiltration [1]. At 2.5 µM, CRT0066101 maximally suppressed PKD2 phosphorylation in macrophages without affecting cell proliferation or apoptosis, establishing a non-cytotoxic anti-inflammatory concentration window [1]. No other PKD inhibitor (CID755673, kb NB 142-70, or CRT5) has published efficacy data in acute lung injury or cytokine storm models, making CRT0066101 the sole evidence-supported procurement choice for inflammation-focused PKD research.

PKD2-Mediated G2/M Arrest in Bladder Cancer

CRT0066101 suppressed proliferation and migration of four bladder cancer cell lines and blocked UMUC1 flank xenograft tumor growth via PKD2 inhibition, inducing G2/M cell cycle arrest accompanied by decreased cyclin B1 and CDK1 levels and increased p27Kip1 and phospho-CDK1 (Thr14/Tyr15) [1]. PKD2 was validated as the predominant isoform in bladder cancer through shRNA knockdown and TCGA database analysis. This PKD2-driven mechanism of action, with full in vivo pharmacodynamic validation including phospho-PKD2 and c-Jun substrate analysis in tumor explants, is unique to CRT0066101 among all available PKD inhibitors [1].

Application

Selection Property

Validation Focus

Pancreatic cancer xenograft model studies

Oral administration response context

Intratumoral target engagement and growth suppression endpoints

PKC-PKD signaling deconvolution

Cellular PKC-sparing profile

Phospho-substrate specificity (MARCKS vs Hsp27)

Acute lung injury inflammation models

Cytokine-suppression response context

NLRP3 inflammasome and inflammatory cell infiltration

Bladder cancer cell cycle arrest studies

PKD2 isoform-dependence context

G2/M arrest and cyclin/CDK endpoint validation

• [1] Harikumar KB, et al. Mol Cancer Ther. 2010;9(5):1136-1146. doi:10.1158/1535-7163.MCT-09-1145 View Source
• [2] Guo J, et al. Cancer Chemother Pharmacol. 2013;71(2):331-344. doi:10.1007/s00280-012-2008-6 View Source
• [3] Torres-Marquez E, et al. CID755673 enhances mitogenic signaling through a PKD-independent pathway. Biochem Biophys Res Commun. 2010;391(1):63-68. doi:10.1016/j.bbrc.2009.10.166 View Source
• [4] Li QQ, et al. Cell Mol Life Sci. 2018;75(5):939-963. doi:10.1007/s00018-017-2681-z View Source
• [5] Cui B, et al. Int Immunopharmacol. 2023;120:110240. doi:10.1016/j.intimp.2023.110240 View Source